Cas no 2206607-23-8 (4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester)

• Product Name: 4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester
• CAS No: 2206607-23-8
• MF: C₁₃H₉BrF₃NO₄S₂
• MW: 444.244070768356
• MDL: MFCD30725966
• CID: 4780779
• Update Time: 2026-02-27

4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester
• 4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester

• MDL： MFCD30725966
• Inchi： 1S/C13H9BrF3NO4S2/c1-22-12(19)9-10(24(18,20)21)8(11(23-9)13(15,16)17)6-2-4-7(14)5-3-6/h2-5H,1H3,(H2,18,20,21)
• InChI Key： MGCGMUBYLDRAQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(F)(F)F)SC(C(=O)OC)=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 573
• XLogP3: 3.6
• Topological Polar Surface Area: 123

Additional information on 4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester

4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester: A Comprehensive Overview

The compound 4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester (CAS No. 2206607-23-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a thiophene ring system substituted with a bromophenyl group, a sulfamoyl group, and a trifluoromethyl group. The presence of these functional groups imparts the molecule with distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery due to their ability to interact with various biological targets. The 4-(4-Bromo-phenyl) substituent in this compound is known to enhance the molecule's pharmacokinetic properties, such as absorption and bioavailability. Additionally, the sulfamoyl group contributes to hydrogen bonding capabilities, which can be crucial for binding to protein targets in therapeutic agents. The trifluoromethyl group, on the other hand, adds electron-withdrawing effects, potentially increasing the compound's stability and lipophilicity.

One of the most promising applications of this compound lies in its potential as a lead molecule for anti-cancer drug development. Research has shown that thiophene derivatives can exhibit cytotoxic effects against various cancer cell lines. The bromophenyl group in this compound may play a role in enhancing selectivity towards specific cancer cells, while the sulfamoyl group could facilitate interaction with key enzymes involved in cell proliferation. Furthermore, the trifluoromethyl group may contribute to the compound's ability to penetrate cellular membranes effectively.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The introduction of the bromophenyl group requires careful control of reaction conditions to ensure regioselectivity. Similarly, the installation of the sulfamoyl and trifluoromethyl groups involves advanced techniques such as Ullmann coupling and electrophilic substitution. These synthetic strategies not only highlight the complexity of the molecule but also underscore its value as a high-quality research tool.

From an environmental perspective, understanding the fate and transport of this compound is critical for assessing its potential impact on ecosystems. Studies have shown that thiophene derivatives can undergo biodegradation under certain conditions; however, the presence of halogenated substituents like bromine may slow down this process. Additionally, the trifluoromethyl group could influence the compound's persistence in aquatic environments. Further research is needed to fully understand how these factors interplay in real-world scenarios.

In conclusion, 4-(4-Bromo-phenyl)-3-sulfamoyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester (CAS No. 2206607-23-8) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and practical innovations. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing science and technology.